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Bitartrate Monohydrate for Nonlinear Optical (NLO) Applications Assigned Specialist: Senior
Application Scientist, Crystal Growth Division[1]

User Advisory: Chemical Identity Check
CRITICAL: Before proceeding, verify your starting material.

o Target Material: Sodium Hydrogen Tartrate Monohydrate (Sodium Bitartrate).[1][2][3][4][5]
[6]

o Formula:
[1]
o Application: Second Harmonic Generation (SHG), UV transmission.[1]

o Crystal System:[1][3][4][7] Orthorhombic (

)-[1]
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e Common Confusion: Disodium Tartrate Dihydrate (

).[1] This is the standard Karl Fischer reagent and food additive. It is not the primary material
for NLO applications despite similar naming.

This guide focuses on the Monohydrate (Bitartrate) form used in optics.[1][4]

Module 1: The Purification Protocol

Objective: Isolate optical-grade material with

ppm transition metal impurities and zero scattering centers.

Core Logic: The Agueous Slow-Cooling System

We utilize water as the solvent due to the high solubility gradient of tartrates. However, optical
quality requires strict control over supersaturation to prevent "mother liquor inclusions" (micro-
bubbles of solvent trapped inside the crystal), which cause laser scattering.[1]

The Workflow (DOT Visualization):
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Figure 1: Optical-grade purification workflow emphasizing filtration and slow cooling dynamics.

Step-by-Step Methodology

e Saturation Formulation:
o Dissolve starting material in deionized water (

) at 50°C.
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o Target Concentration: Prepare a saturated solution based on solubility data (approx.
60g/100ml at 50°C, but verify with specific batch).

o Expert Tip: Do not boil. Tartrates can undergo thermal decomposition or hydrolysis at
temperatures

, leading to yellowing (caramelization).[1]

Filtration (The Optical Gate):
o Pass the hot solution through a 0.22 um PTFE membrane filter.

o Why? Optical haze is often caused by sub-micron dust or undissolved polymer fibers.
Standard paper filters (10-20 um) are insufficient for laser-grade optics.[1]

Recrystallization (Slow Cooling):
o Place the vessel in a programmable temperature bath.
o Cooling Rate:

to
per day.

o Mechanism:[1] Slow cooling maintains the system in the metastable zone, promoting
growth on existing nuclei rather than spontaneous nucleation (which creates "sugar dust”).

Harvesting:
o Decant the mother liquor.

o Dry crystals at room temperature in a desiccator with controlled humidity (
).
o Warning: Do not oven dry

. You risk dehydrating the monohydrate to the anhydrous phase, which destroys the
crystal lattice transparency.
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Module 2: Troubleshooting Center

Issue Tracking & Resolution

Symptom

Probable Cause

Corrective Action

Yellow/Brown Tint

Organic impurities or thermal

oxidation (caramelization).[1]

1. Use Activated Carbon
treatment prior to 0.22um
filtration.2. Lower dissolution
temp to <50°C.

"Veils" or Haze

Rapid growth trapped solvent

pockets (Inclusions).[1]

1. Reduce cooling rate to
<0.2°C/day.2. Ensure vibration
isolation of the growth bath.

Opaque/White Powder

Dehydration (Loss of crystal
water).[1]

1. Check drying temp. Keep
<50°C.2. Store in sealed
container; avoid 0% humidity

environments.

Cracking

Thermal shock during

harvesting.

1. Allow vessel to reach room
temp before removing
crystals.2. Avoid washing with
cold solvents

(acetone/ethanol).[1]
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Figure 2: Rapid diagnostic logic for common crystal defects.[1]

Module 3: Frequently Asked Questions (FAQ)

Q1: Can | use ethanol to wash the crystals after harvesting?

o A: Proceed with extreme caution. While sodium tartrate is insoluble in ethanol (making it a
good anti-solvent), rapid dehydration can occur at the surface, turning the clear crystal face
into a white powder (anhydrous crust).[1] It is safer to wash with a cold, saturated aqueous
solution of the same salt, then pat dry immediately.

Q2: Why is my crystal transmission poor in the UV range (200-300 nm)?

e A: This is the signature of transition metal contamination (Iron, Copper).[1] Even trace
amounts (ppb level) absorb UV.[1]

o Fix: Add a chelation step. Add EDTA (in stoichiometric molar ratio to expected impurities)
to the solution before crystallization. The metal-EDTA complexes will remain in the solution
(mother liquor) and will not incorporate into the crystal lattice [1].

Q3: What is the stable temperature range for the Monohydrate?
e A: Sodium Bitartrate Monohydrate is stable up to approximately

.[1] Beyond this, TGA (Thermogravimetric Analysis) shows weight loss corresponding to the
water of crystallization, leading to the anhydrous form. Do not use vacuum ovens set to high
heat [2].

Q4: | see "Sodium Tartrate Dihydrate" in my catalog. Is this the same?

e A: No. That is likely the Disodium salt.[8] While it also forms good crystals, its space group
and NLO properties differ from the Monosodium (Bitartrate) form.[1] Verify the CAS number:

o Sodium Bitartrate Monohydrate: 6131-98-2[1][2][5][6][9]

o Disodium Tartrate Dihydrate: 6106-24-7[1]
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e Siva Shankar, V., et al. (2010).[1] "Growth and characterization of sodium bitartrate
monohydrate: A new organometallic nonlinear optical crystal.” Journal of Crystal Growth.

e Bose, D., & Ramasamy, P. (2015).[1] "Synthesis, growth and characterization of sodium acid
tartrate monohydrate single crystals.” Optik - International Journal for Light and Electron
Optics.

+ National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 23665561, Sodium bitartrate monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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